Cas no 1368832-57-8 (2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropan-1-amine)

• Product Name: 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropan-1-amine
• CAS No: 1368832-57-8
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 5932724
• PubChem ID: 82285026
• Update Time: 2025-05-24

2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropan-1-amine
• 1368832-57-8
• EN300-1829776

• Inchi： 1S/C14H20N2/c1-10-13(14(2,3)9-15)11-7-5-6-8-12(11)16(10)4/h5-8H,9,15H2,1-4H3
• InChI Key： XIMFVCVQAIXAAW-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2C(=C1C)C(C)(C)CN

Computed Properties

• Exact Mass: 216.162648646g/mol
• Monoisotopic Mass: 216.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 31Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropan-1-amine

Comprehensive Overview of 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropan-1-amine (CAS No. 1368832-57-8)

2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropan-1-amine (CAS No. 1368832-57-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, characterized by its indole core and amine functional group, is part of a growing class of molecules being explored for their diverse utility in scientific research and industrial applications.

The molecular structure of 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropan-1-amine features a 1,2-dimethylindole moiety attached to a 2-methylpropylamine chain. This combination of aromatic and aliphatic components contributes to its distinct chemical behavior, making it a subject of interest for researchers studying structure-activity relationships and molecular interactions. The presence of the amine group in particular enhances its potential for forming hydrogen bonds and participating in various chemical reactions.

Recent trends in scientific literature indicate growing interest in indole derivatives like 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropan-1-amine, particularly in the context of medicinal chemistry and drug discovery. While this specific compound is not currently approved for therapeutic use, its structural analogs are being investigated for their potential biological activities. Researchers are particularly interested in how modifications to the indole ring system and amine side chain might influence pharmacological properties.

In the field of material science, compounds with similar structures to CAS No. 1368832-57-8 have shown promise as building blocks for advanced materials. The aromatic nature of the indole core combined with the flexibility of the amine-containing side chain makes these molecules potentially useful in designing organic semiconductors, photovoltaic materials, and molecular sensors. These applications align with current global interests in sustainable technologies and renewable energy solutions.

The synthesis of 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropan-1-amine typically involves multi-step organic reactions, with careful control of reaction conditions to achieve high purity. Modern green chemistry approaches are being explored to optimize its production, minimizing environmental impact while maintaining yield and quality. These developments respond to increasing demands for eco-friendly synthesis methods in the chemical industry.

Analytical characterization of CAS No. 1368832-57-8 employs advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure precise identification and purity assessment, which are crucial for research applications. The growing availability of sophisticated analytical tools has significantly enhanced our understanding of this compound's physical and chemical properties.

From a commercial perspective, 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropan-1-amine is primarily available as a research chemical for laboratory use. Suppliers typically provide detailed technical specifications and safety data, reflecting the chemical industry's commitment to responsible handling and transparency. The compound's storage requirements and stability characteristics are important considerations for researchers working with this material.

Looking forward, the scientific community anticipates continued exploration of indole-based compounds like 1368832-57-8. Current research directions include investigating their potential as catalysts in organic transformations, components in functional materials, and tools for biological studies. These investigations align with broader scientific trends toward multifunctional molecules that can serve multiple purposes across different disciplines.

The study of 2-(1,2-dimethyl-1H-indol-3-yl)-2-methylpropan-1-amine also contributes to fundamental knowledge in organic chemistry and molecular design. Researchers are particularly interested in how subtle structural variations affect properties like solubility, reactivity, and molecular recognition. These insights are valuable for developing new compounds with tailored characteristics for specific applications.

In conclusion, CAS No. 1368832-57-8 represents an interesting example of contemporary specialty chemicals that bridge multiple scientific domains. While its current applications are primarily in research settings, the knowledge gained from studying this compound may lead to practical innovations in various technological fields. As research progresses, we can expect to see more publications and patents referencing this and related indole derivatives, potentially opening new avenues in applied chemistry and materials development.